Cas no 524729-53-1 (Butanoic acid, 3-cyano-2-oxo-, ethyl ester)

Butanoic acid, 3-cyano-2-oxo-, ethyl ester structure
524729-53-1 structure
Product Name:Butanoic acid, 3-cyano-2-oxo-, ethyl ester
CAS No:524729-53-1
MF:C7H9NO3
MW:155.151262044907
CID:1577786
PubChem ID:59223396
Update Time:2025-04-21

Butanoic acid, 3-cyano-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-cyano-2-oxo-, ethyl ester
    • Ethyl 3-cyano-3-methyl-2-oxopropanoate
    • DOHIIYWAVNJMJZ-UHFFFAOYSA-N
    • 524729-53-1
    • G40455
    • ethyl3-cyano-3-methyl-2-oxopropanoate
    • 3-cyano-3-methyl-2-oxopropanoic acid ethyl ester
    • ethyl 3-cyano-2-oxobutanoate
    • SCHEMBL4039984
    • EN300-717310
    • Inchi: 1S/C7H9NO3/c1-3-11-7(10)6(9)5(2)4-8/h5H,3H2,1-2H3
    • InChI Key: DOHIIYWAVNJMJZ-UHFFFAOYSA-N
    • SMILES: O(C(C(C(C#N)C)=O)=O)CC

Computed Properties

  • Exact Mass: 155.05827
  • Monoisotopic Mass: 155.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 67.16

Butanoic acid, 3-cyano-2-oxo-, ethyl ester Pricemore >>

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